Cas no 18600-02-7 (Benzopyran-3-carboxylic acid, (4H)-1-5,6,7,8-tetrahydro-2,4,4,7-tetramethyl-, ethyl ester)

• Product Name: Benzopyran-3-carboxylic acid, (4H)-1-5,6,7,8-tetrahydro-2,4,4,7-tetramethyl-, ethyl ester
• CAS No: 18600-02-7
• MF: C₁₆H₂₄O₃
• MW: 264.359965324402
• CID: 865299
• Update Time: 2023-08-03

Benzopyran-3-carboxylic acid, (4H)-1-5,6,7,8-tetrahydro-2,4,4,7-tetramethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• benzopyran-3-carboxylic acid, (4h)-1-5,6,7,8-tetrahydro-2,4,4,7-tetramethyl-, ethyl ester
• ethyl 2,4,4,7-tetramethyl-5,6,7,8-tetrahydrochromene-3-carboxylate
• Ethyl 2,4,4,7-tetramethyl-5,6,7,8-tetrahydro-4H-1-benzopyran-3-carboxylate
• Benzopyran-3-carboxylic acid, (4H)-1-5,6,7,8-tetrahydro-2,4,4,7-tetramethyl-, ethyl ester

• Inchi： 1S/C16H24O3/c1-6-18-15(17)14-11(3)19-13-9-10(2)7-8-12(13)16(14,4)5/h10H,6-9H2,1-5H3
• InChI Key： JLPXOZKGWGCIGQ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OCC)C(C)(C)C2=C1CC(C)CC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 455
• Topological Polar Surface Area: 35.5